Cas no 2229078-58-2 (2-(4-bromo-5-methylthiophen-2-yl)-2-methylpropan-1-amine)

• Product Name: 2-(4-bromo-5-methylthiophen-2-yl)-2-methylpropan-1-amine
• CAS No: 2229078-58-2
• MF: C₉H₁₄BrNS
• MW: 248.183160305023
• CID: 6015752
• PubChem ID: 165973668
• Update Time: 2025-06-15

2-(4-bromo-5-methylthiophen-2-yl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-5-methylthiophen-2-yl)-2-methylpropan-1-amine
• EN300-1920512
• 2229078-58-2

• Inchi： 1S/C9H14BrNS/c1-6-7(10)4-8(12-6)9(2,3)5-11/h4H,5,11H2,1-3H3
• InChI Key： REHUJAXDUQCGCC-UHFFFAOYSA-N
• SMILES： BrC1=C(C)SC(=C1)C(C)(C)CN

Computed Properties

• Exact Mass: 247.00303g/mol
• Monoisotopic Mass: 247.00303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.3Ų

Additional information on 2-(4-bromo-5-methylthiophen-2-yl)-2-methylpropan-1-amine

Research Brief on 2-(4-bromo-5-methylthiophen-2-yl)-2-methylpropan-1-amine (CAS: 2229078-58-2)

In recent years, the compound 2-(4-bromo-5-methylthiophen-2-yl)-2-methylpropan-1-amine (CAS: 2229078-58-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiophene and amine functional groups, has shown promising potential in various therapeutic applications. The purpose of this research brief is to provide an updated overview of the latest findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of 2-(4-bromo-5-methylthiophen-2-yl)-2-methylpropan-1-amine, with particular emphasis on improving its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. Researchers have also explored its mechanism of action, revealing interactions with specific biological targets that may underlie its therapeutic effects.

One of the most notable findings is the compound's potential as a modulator of neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that 2-(4-bromo-5-methylthiophen-2-yl)-2-methylpropan-1-amine may influence dopaminergic and serotonergic pathways, making it a candidate for the treatment of neurological and psychiatric disorders. Additionally, its bromo and methylthiophene moieties have been implicated in antimicrobial activity, opening avenues for its use in combating resistant bacterial strains.

Despite these promising results, challenges remain in the development of this compound. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical and clinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance the research and translate these findings into viable therapeutic options.

In conclusion, 2-(4-bromo-5-methylthiophen-2-yl)-2-methylpropan-1-amine represents a compelling area of research in chemical biology and drug discovery. Its multifaceted biological activities and structural versatility make it a valuable candidate for further investigation. Continued research efforts will be crucial to unlocking its full therapeutic potential and addressing the remaining challenges in its development.